[4-(6-Fluoropyridin-2-yl)piperazin-1-yl]-(3-methoxythiolan-3-yl)methanone

• IUPAC Name: [4-(6-fluoropyridin-2-yl)piperazin-1-yl]-(3-methoxythiolan-3-yl)methanone
• InChI: InChI=1S/C15H20FN3O2S/c1-21-15(5-10-22-11-15)14(20)19-8-6-18(7-9-19)13-4-2-3-12(16)17-13/h2-4H,5-11H2,1H3
• InChI Key: RULIHCHYKJTUKW-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCSC1)C(=O)N2CCN(CC2)C3=NC(=CC=C3)F
• Molecular Formula: C15H20FN3O2S
• Molecular Weight: 325.4 g/mol

Description

[4-(6-Fluoropyridin-2-yl)piperazin-1-yl]-(3-methoxythiolan-3-yl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is also known as FMPM and has a molecular formula of C16H20FN3O2S.

Mechanism of Action

The mechanism of action of FMPM is not yet fully understood. However, it has been reported to act as an inhibitor of various enzymes, which play a crucial role in the pathogenesis of various diseases. FMPM has been reported to exhibit a competitive inhibition mechanism against monoamine oxidase, acetylcholinesterase, and butyrylcholinesterase.
Biochemical and Physiological Effects:
FMPM has been reported to exhibit various biochemical and physiological effects. It has been reported to exhibit antioxidant activity, which makes it a potential therapeutic agent for diseases associated with oxidative stress. FMPM has also been reported to exhibit anti-inflammatory activity, which makes it a potential therapeutic agent for various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of FMPM is its potent inhibitory activity against various enzymes, which makes it a potential therapeutic agent for various diseases. However, one of the limitations of FMPM is its low solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for research on FMPM. One of the primary future directions is to optimize the synthesis method to obtain higher yields of FMPM. Another future direction is to study the pharmacokinetics and pharmacodynamics of FMPM in vivo to determine its potential as a therapeutic agent for various diseases. Additionally, further research is required to fully understand the mechanism of action of FMPM and its potential applications in various research fields.
Conclusion:
In conclusion, FMPM is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. The synthesis of FMPM involves the reaction of 6-fluoro-2-pyridinecarboxylic acid with piperazine in the presence of a coupling agent. FMPM has been extensively studied for its potential applications in medicinal chemistry, where it has been studied for its potential as a therapeutic agent for various diseases. FMPM has been reported to exhibit potent inhibitory activity against various enzymes, including monoamine oxidase, acetylcholinesterase, and butyrylcholinesterase. FMPM has several advantages and limitations for lab experiments, and there are several future directions for research on FMPM.

Synthesis Methods

The synthesis of FMPM involves the reaction of 6-fluoro-2-pyridinecarboxylic acid with piperazine in the presence of a coupling agent. The resulting intermediate is then reacted with 3-methoxythiophene-2-carbonyl chloride to obtain the final product. This synthesis method has been reported in various research articles and has been optimized to obtain high yields of FMPM.

Scientific Research Applications

FMPM has been extensively studied for its potential applications in various research fields. One of the primary applications of FMPM is in the field of medicinal chemistry, where it has been studied for its potential as a therapeutic agent for various diseases. FMPM has been reported to exhibit potent inhibitory activity against various enzymes, including monoamine oxidase, acetylcholinesterase, and butyrylcholinesterase.